Cas no 2228813-76-9 (2-chloro-4-(3-chloroprop-1-en-2-yl)phenol)

• Product Name: 2-chloro-4-(3-chloroprop-1-en-2-yl)phenol
• CAS No: 2228813-76-9
• MF: C₉H₈Cl₂O
• MW: 203.065220832825
• CID: 6352421
• PubChem ID: 165781116
• Update Time: 2025-05-20

2-chloro-4-(3-chloroprop-1-en-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(3-chloroprop-1-en-2-yl)phenol
• 2228813-76-9
• EN300-1981381

• Inchi： 1S/C9H8Cl2O/c1-6(5-10)7-2-3-9(12)8(11)4-7/h2-4,12H,1,5H2
• InChI Key： HGZKCGYDBWNYLM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(=C)CCl)O

Computed Properties

• Exact Mass: 201.9952203g/mol
• Monoisotopic Mass: 201.9952203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-chloro-4-(3-chloroprop-1-en-2-yl)phenol

Introduction to 2-Chloro-4-(3-Chloroprop-1-en-2-Yl)Phenol (CAS No. 2228813-76-9)

2-Chloro-4-(3-chloroprop-1-en-2-yl)phenol (CAS No. 2228813-76-9) is a versatile organic compound with a unique structure that has garnered significant attention in various scientific and industrial applications. This compound, often referred to as chlorinated phenol derivative, is characterized by its phenolic group and chlorinated substituents, which contribute to its distinctive chemical properties. Recent studies have highlighted its potential in fields such as materials science, pharmaceuticals, and environmental chemistry, making it a subject of ongoing research.

The molecular structure of chlorinated phenol derivative (CAS No. 2228813-76-9) consists of a phenol ring with two chlorine atoms attached at specific positions. The presence of the propenyl group further enhances its reactivity and functional versatility. Researchers have explored its ability to undergo various chemical transformations, including electrophilic substitution and nucleophilic addition, which are critical for its application in synthesizing advanced materials and bioactive compounds.

One of the most promising applications of chlorinated phenol derivative (CAS No. 2228813-76-9) lies in its role as an intermediate in the synthesis of pharmaceutical agents. Recent findings suggest that this compound can serve as a precursor for developing anti-inflammatory and antiviral drugs due to its ability to interact with biological systems at molecular levels. Its unique electronic properties also make it a candidate for use in organic electronics, particularly in the development of conductive polymers and semiconducting materials.

In environmental chemistry, chlorinated phenol derivative (CAS No. 2228813-76-9) has been studied for its potential in pollution control and remediation technologies. Its ability to adsorb heavy metals and organic pollutants from aqueous solutions has been reported in several recent studies, highlighting its role as an eco-friendly adsorbent material. This application aligns with the growing demand for sustainable solutions in environmental management.

The synthesis of chlorinated phenol derivative (CAS No. 2228813-76-9) involves a series of carefully controlled reactions that ensure high purity and structural integrity. Researchers have optimized reaction conditions to enhance yield and minimize by-products, making the synthesis process more efficient and scalable for industrial applications.

Furthermore, the compound's stability under various environmental conditions has been extensively studied. Results indicate that chlorinated phenol derivative (CAS No. 2228813-76-9) exhibits remarkable resistance to thermal degradation and oxidative stress, which are crucial factors for its long-term usability in practical applications.

In conclusion, chlorinated phenol derivative (CAS No. 2228813-76-9) is a multifaceted compound with a wide range of potential applications across diverse scientific domains. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a valuable tool for addressing contemporary challenges in materials science, pharmaceuticals, and environmental chemistry.